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Compound of Interest

Compound Name: UR-3216

Cat. No.: B1683735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

UR-3216, a novel, orally active platelet GPIIb/IIIa antagonist. As a prodrug, UR-3216 is

converted to its active form, UR-2922.[1][2][3] Adherence to these procedural guidelines is

critical for ensuring laboratory safety and regulatory compliance.

Disclaimer: No specific Safety Data Sheet (SDS) for UR-3216 was found. The following

procedures are based on the known chemical class of UR-3216 (nitro compound and

piperidine derivative), the hazard classification of its active metabolite (UR-2922), and general

principles of hazardous waste management.[3] Always consult your institution's Environmental

Health and Safety (EHS) department for specific guidance and to ensure compliance with local,

state, and federal regulations.

Hazard Assessment and Waste Classification
UR-3216 belongs to the chemical classes of nitro compounds and piperidines.[3] Its active

form, UR-2922, is classified for transport under UN number 2922, which corresponds to

"Corrosive Liquids, Toxic, N.O.S."[4][5][6][7][8] This indicates that the primary hazards

associated with the active form of UR-3216 are corrosivity and toxicity. Therefore, UR-3216
waste should be managed as a hazardous chemical waste.
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Compound Chemical Class Known Hazards
UN Number (Active

Form)

UR-3216
Nitro compound,

Piperidine derivative

Inferred: Corrosive,

Toxic, potentially

reactive

N/A

UR-2922 (Active form) Piperidine derivative Corrosive, Toxic UN2922

Personal Protective Equipment (PPE)
Due to the corrosive and toxic nature of UR-3216 and its active form, appropriate PPE must be

worn at all times when handling the compound or its waste.

PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Lab Coat Standard laboratory coat

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.

Step-by-Step Disposal Protocol
1. Waste Segregation:

Do not dispose of UR-3216 down the drain.[9] The sewer ban for hazardous waste

pharmaceuticals is in effect in all states.[9]

Do not mix UR-3216 waste with other waste streams unless compatibility has been

confirmed. Nitro compounds can react violently with many materials, including organic

solvents and reducing agents.[10]

Segregate UR-3216 waste into a dedicated, properly labeled hazardous waste container.
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2. Waste Container Selection and Labeling:

Use a leak-proof, sealable container made of a material compatible with corrosive and toxic

chemicals (e.g., high-density polyethylene - HDPE).

The container must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "UR-3216"

The primary hazards: "Corrosive, Toxic"

The date accumulation started.

3. Waste Accumulation:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.

Keep the container closed at all times, except when adding waste.

Ensure the container is stored in secondary containment to prevent spills.

4. Disposal Request:

Once the container is full or you are ready for disposal, contact your institution's EHS

department to arrange for a hazardous waste pickup.

Follow your institution's specific procedures for requesting a waste pickup.

5. Spill and Decontamination Procedures:

In case of a spill, evacuate the area and alert your supervisor and EHS department.

If you are trained and it is safe to do so, contain the spill using an appropriate absorbent

material (e.g., vermiculite, sand).
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Place the contaminated absorbent material into a sealed, labeled hazardous waste

container.

Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse

with water. All materials used for cleanup should be disposed of as hazardous waste.
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Caption: Workflow for the proper disposal of UR-3216 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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